Cas no 1396880-22-0 (2-cyclopentyl-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-cyclopentyl-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one
• CAS No: 1396880-22-0
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 6033312
• PubChem ID: 71782966
• Update Time: 2025-07-23

2-cyclopentyl-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one
• AKOS024529179
• 1396880-22-0
• 2-cyclopentyl-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]ethanone
• 2-cyclopentyl-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)ethanone
• VU0529589-1
• 2-cyclopentyl-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one
• F6031-0082

• Inchi： 1S/C17H26N2O2S/c20-15(16-6-3-11-22-16)13-18-7-9-19(10-8-18)17(21)12-14-4-1-2-5-14/h3,6,11,14-15,20H,1-2,4-5,7-10,12-13H2
• InChI Key： XYQFSCQHSXBBNX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN1CCN(CC1)C(CC1CCCC1)=O)O

Computed Properties

• Exact Mass: 322.17149925g/mol
• Monoisotopic Mass: 322.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-cyclopentyl-1-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}ethan-1-one

Comprehensive Overview of 2-cyclopentyl-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one (CAS No. 1396880-22-0)

In the realm of organic chemistry and pharmaceutical research, 2-cyclopentyl-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one (CAS No. 1396880-22-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopentyl and thiophene moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a piperazine core with a hydroxyethyl side chain, making it a versatile candidate for drug discovery and material science.

The CAS No. 1396880-22-0 is often associated with queries about its synthesis, physicochemical properties, and biological activity. Recent trends in AI-driven drug discovery and computational chemistry have further amplified its relevance, as researchers leverage machine learning to predict its interactions with biological targets. The compound's thiophene ring, a common motif in medicinal chemistry, is frequently searched in conjunction with terms like "heterocyclic compounds" and "pharmacophore design," reflecting its importance in modern therapeutics.

From a structural perspective, the 2-cyclopentyl group contributes to the compound's lipophilicity, a critical factor in drug absorption and distribution. Meanwhile, the hydroxyethylpiperazine segment enhances its solubility and potential for hydrogen bonding, traits highly sought after in central nervous system (CNS) drug development. These attributes align with current industry focus areas such as blood-brain barrier penetration and neuropharmacology, topics frequently explored in academic and industrial research.

The compound's piperazine core is another point of interest, as this scaffold is prevalent in FDA-approved drugs targeting G-protein-coupled receptors (GPCRs) and ion channels. Searches for "piperazine derivatives" and "GPCR modulators" often intersect with discussions about CAS No. 1396880-22-0, highlighting its potential role in addressing unmet medical needs. Additionally, the thiophene-2-yl group's electron-rich nature makes it a candidate for optoelectronic materials, linking it to emerging fields like organic semiconductors.

In summary, 2-cyclopentyl-1-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}ethan-1-one represents a multifaceted compound with applications spanning drug discovery, material science, and chemical biology. Its structural complexity and functional diversity continue to inspire innovative research, making it a compelling subject for both academic and industrial investigations.